Cas no 2308464-07-3 (2-cyclobutyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid)

• Product Name: 2-cyclobutyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid
• CAS No: 2308464-07-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6593446
• PubChem ID: 165560435
• Update Time: 2025-05-20

2-cyclobutyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid
• EN300-1475297
• 2-cyclobutyl-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]acetic acid
• 2308464-07-3

• Inchi： 1S/C28H34N2O5/c1-2-3-11-19(16-25(31)30-26(27(32)33)18-9-8-10-18)29-28(34)35-17-24-22-14-6-4-12-20(22)21-13-5-7-15-23(21)24/h4-7,12-15,18-19,24,26H,2-3,8-11,16-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t19-,26?/m1/s1
• InChI Key： SWRFBDINQBJEDY-ICCFGIFFSA-N
• SMILES： OC(C(C1CCC1)NC(C[C@@H](CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclobutyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid

Research Brief on 2-cyclobutyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid (CAS: 2308464-07-3)

In recent years, the compound 2-cyclobutyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid (CAS: 2308464-07-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyclobutyl group and a fluorenylmethoxycarbonyl (Fmoc) protected amino acid moiety, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications.

The synthesis of 2-cyclobutyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid involves a multi-step process, leveraging solid-phase peptide synthesis (SPPS) techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the selective deprotection of the Fmoc group and the coupling of the cyclobutyl moiety. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize the compound and ensure its structural integrity.

From a biological perspective, this compound has demonstrated notable activity as a modulator of specific protein-protein interactions (PPIs). Preliminary in vitro studies indicate its ability to selectively bind to target proteins involved in inflammatory pathways, suggesting potential applications in the treatment of autoimmune diseases. Furthermore, its stability in physiological conditions and low cytotoxicity profile make it a viable candidate for further drug development.

Recent research has also explored the compound's role in targeted drug delivery systems. By conjugating 2-cyclobutyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid to nanoparticle carriers, scientists have achieved enhanced bioavailability and controlled release of therapeutic agents. This approach holds promise for improving the efficacy of treatments for conditions such as cancer and chronic inflammation.

In conclusion, 2-cyclobutyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid (CAS: 2308464-07-3) represents a versatile and promising molecule in the realm of chemical biology and pharmaceutical research. Its unique structural attributes, coupled with its demonstrated biological activity, position it as a valuable tool for both therapeutic development and fundamental scientific inquiry. Future studies should focus on further elucidating its mechanism of action and exploring its potential in clinical settings.